Cas no 2299472-24-3 (2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride
• CAS No: 2299472-24-3
• MF: C₇H₁₅FN₂O₂S
• MW: 210.269603967667
• CID: 6240973
• PubChem ID: 165899919
• Update Time: 2025-05-19

2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride
• 2299472-24-3
• EN300-1583154

• Inchi： 1S/C7H15FN2O2S/c1-9-2-4-10(5-3-9)6-7-13(8,11)12/h2-7H2,1H3
• InChI Key： ZVUIKGPFNOPWPS-UHFFFAOYSA-N
• SMILES： S(CCN1CCN(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 210.08382706g/mol
• Monoisotopic Mass: 210.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49Ų

Additional information on 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride

Introduction to 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride (CAS No. 2299472-24-3)

2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride, identified by the CAS number 2299472-24-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of a piperazine moiety, specifically 4-methylpiperazin-1-yl, enhances its pharmacological potential, making it a valuable intermediate in the development of bioactive molecules.

The structure of 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride consists of an ethane backbone substituted with a sulfonyl fluoride group at the first carbon and a 4-methylpiperazin-1-yl group at the second carbon. This unique arrangement imparts distinct chemical properties that make it particularly useful in medicinal chemistry applications. Sulfonyl fluorides are known for their ability to participate in nucleophilic substitution reactions, which are pivotal in the synthesis of various pharmacophores. The fluorine atom in the sulfonyl group not only increases the electrophilicity of the sulfur center but also influences the overall reactivity and metabolic stability of the compound.

In recent years, there has been a growing interest in the development of novel scaffolds derived from piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds are widely used as pharmacological agents, exhibiting properties such as antihistaminic, antipsychotic, antihypertensive, and anti-inflammatory effects. The introduction of a methyl group at the 4-position of piperazine (4-methylpiperazin-1-yl) further modulates its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery.

The utility of 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride extends beyond its role as a synthetic intermediate. It has been employed in the preparation of sulfonamides, which are a cornerstone class of drugs with diverse therapeutic applications. Sulfonamides exhibit antibacterial, antiviral, and anti-inflammatory properties, and their synthesis often relies on sulfonyl fluorides as key precursors. The reactivity of the sulfonyl fluoride group allows for facile introduction into biaryl structures or heterocyclic systems, facilitating the construction of complex molecular architectures.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated sulfonyl compounds in drug design. The fluorine atom's electronic properties can significantly influence drug-target interactions, metabolic stability, and oral bioavailability. For instance, fluorine substitution has been shown to enhance binding affinity to biological targets by improving hydrophobicity and reducing rotatable bonds. This makes compounds like 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride particularly valuable in structure-based drug design approaches.

The synthesis of 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride typically involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfonyl fluoride group is often achieved through halogenation followed by treatment with fluorinating agents such as diethylaminosulfur trifluoride (DAST) or phosphorus oxychloride (POCl₃). The presence of the 4-methylpiperazin-1-yl moiety necessitates careful consideration during synthesis to ensure regioselectivity and minimize side reactions.

In academic research, 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride has been utilized as a building block in the development of novel therapeutic agents. For example, studies have demonstrated its role in synthesizing potent inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors exhibit promising preclinical activity and have opened new avenues for treating chronic inflammatory diseases. Additionally, its application in peptidomimetic chemistry has been explored, where it serves as a key intermediate in constructing cyclic peptides with enhanced stability and bioavailability.

The pharmaceutical industry has also recognized the potential of 2-(4-methylpiperazin-1-yl)ethane-1-sulfonyl fluoride as a versatile tool compound. Its ability to undergo selective functionalization makes it an ideal candidate for library synthesis programs aimed at discovering new drug candidates. High-throughput screening (HTS) campaigns have leveraged this compound to identify lead molecules with desirable pharmacological profiles across multiple therapeutic areas.

From a computational chemistry perspective, virtual screening methods have been employed to predict binding interactions between 2-(4-methylpiperazin-1-ylenthane)-sulfonyl fluoride derivatives and biological targets. Molecular docking studies have revealed that modifications to the piperazine ring can fine-tune binding affinities and selectivity profiles. These insights have guided rational drug design efforts toward optimizing potency while minimizing off-target effects.

The environmental impact and safety considerations associated with handling 2-(4-methyl-piperazin - 1 - y l ) - etha n e - 1 - sul fo n y l flu o r i d e are also important aspects to address. While sulfonyl fluorides are generally stable under standard conditions, proper handling procedures must be followed to prevent unintended reactions or exposure risks during synthetic workflows.

In conclusion, 2 - ( 4 - m e t h y l p i p e r a z i n - 1 - y l ) - e t h a n e - 1 - s u l f o n y l f lu o r i d e ( C A S N o . 2299472 - 24 - 3 ) represents a significant advancement in pharmaceutical chemistry due to its versatile synthetic applications and potential therapeutic benefits . Its integration into modern drug discovery pipelines underscores its importance as a key intermediate for developing next-generation therapeutics targeting various diseases .